Cas no 2413847-16-0 (tert-butyl N-(5-bromopyridin-2-yl)-N-(1S,2S)-2-hydroxycyclohexylcarbamate)

• Product Name: tert-butyl N-(5-bromopyridin-2-yl)-N-(1S,2S)-2-hydroxycyclohexylcarbamate
• CAS No: 2413847-16-0
• MF: C₁₆H₂₃BrN₂O₃
• MW: 371.269423723221
• CID: 5673622
• PubChem ID: 165770111
• Update Time: 2025-05-22

tert-butyl N-(5-bromopyridin-2-yl)-N-(1S,2S)-2-hydroxycyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26666276
• 2413847-16-0
• tert-butyl N-(5-bromopyridin-2-yl)-N-[(1S,2S)-2-hydroxycyclohexyl]carbamate
• tert-butyl N-(5-bromopyridin-2-yl)-N-(1S,2S)-2-hydroxycyclohexylcarbamate

• Inchi： 1S/C16H23BrN2O3/c1-16(2,3)22-15(21)19(12-6-4-5-7-13(12)20)14-9-8-11(17)10-18-14/h8-10,12-13,20H,4-7H2,1-3H3/t12-,13-/m0/s1
• InChI Key： XKELRYOFPAVWHA-STQMWFEESA-N
• SMILES： BrC1=CN=C(C=C1)N(C(=O)OC(C)(C)C)[C@H]1CCCC[C@@H]1O

Computed Properties

• Exact Mass: 370.08921g/mol
• Monoisotopic Mass: 370.08921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.7Ų

Additional information on tert-butyl N-(5-bromopyridin-2-yl)-N-(1S,2S)-2-hydroxycyclohexylcarbamate

Comprehensive Overview of tert-butyl N-(5-bromopyridin-2-yl)-N-(1S,2S)-2-hydroxycyclohexylcarbamate (CAS No. 2413847-16-0)

The compound tert-butyl N-(5-bromopyridin-2-yl)-N-(1S,2S)-2-hydroxycyclohexylcarbamate (CAS No. 2413847-16-0) is a highly specialized organic molecule with significant applications in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a 5-bromopyridin-2-yl moiety and a (1S,2S)-2-hydroxycyclohexyl group, makes it a valuable intermediate for the development of novel therapeutics. Researchers and chemists are increasingly interested in this compound due to its potential role in targeting specific biological pathways, particularly in the context of kinase inhibition and central nervous system (CNS) drug discovery.

In recent years, the demand for custom synthesis intermediates like tert-butyl N-(5-bromopyridin-2-yl)-N-(1S,2S)-2-hydroxycyclohexylcarbamate has surged, driven by advancements in precision medicine and small-molecule drug development. The compound's chiral centers and bromine substitution offer versatile reactivity, enabling its use in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are critical for constructing complex pharmacophores, a topic frequently searched by synthetic chemists on platforms like PubMed and Reaxys.

One of the most discussed applications of this compound lies in its potential for neurodegenerative disease research. The (1S,2S)-2-hydroxycyclohexyl segment is structurally analogous to motifs found in blood-brain barrier (BBB)-penetrant drugs, a hot topic in Alzheimer's and Parkinson's disease therapeutics. This connection has led to a spike in searches for "BBB-permeable scaffolds" and "chiral cyclohexyl derivatives," positioning CAS No. 2413847-16-0 as a compound of interest in academic and industrial labs alike.

From a synthetic chemistry perspective, the tert-butyl carbamate (Boc) protecting group in this molecule provides excellent stability under acidic conditions, a feature often queried in forums like Chemistry Stack Exchange. This attribute makes the compound suitable for multi-step syntheses where orthogonal protection strategies are required. Additionally, the 5-bromopyridine moiety serves as a handle for palladium-catalyzed transformations, a technique dominating recent literature on C–H functionalization.

Quality control of tert-butyl N-(5-bromopyridin-2-yl)-N-(1S,2S)-2-hydroxycyclohexylcarbamate is another area of high interest. Analytical techniques such as HPLC chiral separation and LC-MS purity analysis are frequently mentioned in procurement inquiries, reflecting the industry's emphasis on enantiomeric excess (ee) verification. Suppliers offering detailed certificates of analysis (CoA) with NMR and HRMS data for this CAS No. tend to rank higher in search engine results, underscoring the importance of transparency in specialty chemical commerce.

Environmental and regulatory considerations also shape discussions around this compound. While not classified as hazardous, its brominated aromatic component prompts questions about green chemistry alternatives in peer-reviewed journals. This aligns with the broader trend of "sustainable synthetic routes"—a keyword cluster with growing search volume among medicinal chemists aiming to reduce heavy metal catalyst usage.

In conclusion, tert-butyl N-(5-bromopyridin-2-yl)-N-(1S,2S)-2-hydroxycyclohexylcarbamate (CAS No. 2413847-16-0) exemplifies the intersection of structural complexity and pharmaceutical relevance. Its dual functionality as a protecting group carrier and cross-coupling partner ensures sustained demand, while its potential CNS applications keep it at the forefront of drug discovery innovation. As research continues to explore its derivatives, this compound will likely remain a staple in the toolkit of organic chemists tackling next-generation therapeutic challenges.